7-(2,4-difluoro-3-methoxybenzoyl)-4-morpholin-4-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine

• IUPAC Name: (2,4-difluoro-3-methoxyphenyl)-(4-morpholin-4-yl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-7-yl)methanone
• InChI: InChI=1S/C19H20F2N4O3/c1-27-17-14(20)3-2-13(16(17)21)19(26)25-5-4-12-15(10-25)22-11-23-18(12)24-6-8-28-9-7-24/h2-3,11H,4-10H2,1H3
• InChI Key: LLIQDIKCMPYUGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1F)C(=O)N2CCC3=C(C2)N=CN=C3N4CCOCC4)F
• Molecular Formula: C19H20F2N4O3
• Molecular Weight: 390.4 g/mol

Description

The compound “7-(2,4-difluoro-3-methoxybenzoyl)-4-morpholin-4-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Molecular Structure Analysis

The molecular structure of a similar compound, 2,4-Difluoro-3-methoxybenzoyl chloride, has been reported. It has a molecular formula of C8H5ClF2O2, an average mass of 206.574 Da, and a monoisotopic mass of 205.994614 Da.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available in the retrieved resources, pyrimidine derivatives are known to undergo various chemical reactions. For instance, compounds were reacted with hydrazine hydrate in tetrahydrofuran at ambient temperature to produce corresponding derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 2,4-Difluoro-3-methoxybenzoyl chloride, have been reported. It has a molecular weight of 206.58 and is a solid at ambient temperature.

Mechanism of Action

The mechanism of action of pyrimidine-based anti-inflammatory agents is generally associated with the inhibition of PGE2 generated by COX enzymes. Like other NSAIDs, pyrimidine-based anti-inflammatory agents function by suppressing the activity of COX-1 and COX-2 enzymes and thus reduce the generation of PGE2.

Future Directions

While specific future directions for this compound are not available in the retrieved resources, research in the field of pyrimidine derivatives is ongoing, with a focus on developing new synthetic approaches and exploring their various pharmacological effects.